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Compound of Interest

3.5
Compound Name: o
Bis(trifluoromethyl)acetophenone

Cat. No.: B056603

Comprehensive Safety and Handling Guide:
3',5'-Bis(trifluoromethyl)acetophenone

This guide provides essential safety, handling, and disposal information for 3',5'-
Bis(trifluoromethyl)acetophenone, tailored for researchers, scientists, and drug development
professionals. Following these procedures is critical for ensuring laboratory safety and
operational integrity.

Hazard Identification and Emergency Overview

3',5'-Bis(trifluoromethyl)acetophenone is irritating to the eyes, respiratory system, and
skin[1][2]. Inhalation may cause respiratory tract irritation[1][2][3]. Although the toxicological
properties of this substance have not been fully investigated, it is crucial to handle it with care
to avoid direct contact and inhalation[1][3].

First Aid Procedures:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention[1][2].

o Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of soap and
water for at least 15 minutes. Seek medical attention[1].
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 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If not breathing, give artificial respiration. Seek medical attention[1].

e Ingestion: Do NOT induce vomiting. Wash mouth out with water. Never give anything by

mouth to an unconscious person. Seek medical attention[1][3].

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3',5'-

Bis(trifluoromethyl)acetophenone to minimize exposure and ensure personal safety.

Protection Type

Specification

Standard

Eye/Face Protection

Chemical safety goggles or a

face shield.

OSHA 29 CFR 1910.133 or
European Standard EN166[1]

Skin Protection

Appropriate protective gloves
(e.g., Nitrile rubber, min.
thickness 0.40 mm). Protective
clothing, such as a lab coat or
coveralls, to prevent skin

exposure.

EN 374[2]

Respiratory Protection

A NIOSH-approved respirator
with appropriate cartridges
(e.g., type OV/IAG/P99 for
higher-level protection) or a
dust mask (type N95) for
nuisance exposures. To be
used when ventilation is

inadequate.

OSHA 29 CFR 1910.134 or
European Standard EN 149[1]

[2]

Handling and Storage Protocols

Proper handling and storage are essential to maintain the chemical's stability and prevent

accidental exposure.

Handling:
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Always work in a well-ventilated area, preferably within a chemical fume hood[4].

Avoid breathing dust, vapor, mist, or gas[1][2][3].

Avoid direct contact with skin and eyes[1][3].

Use appropriate PPE as detailed in the table above.

Inspect gloves before use and use a proper glove removal technique to avoid skin contact[2].

Wash hands thoroughly after handling[3].

Storage:

Store in a cool, dry, and well-ventilated place[1][3].
Keep the container tightly closed[1][3].
Keep away from sources of ignition, heat, sparks, and open flames[3][5].

Incompatible materials to avoid are strong oxidizing agents and strong bases|[1].

Accidental Release and Disposal Plan

In the event of a spill or for routine disposal, the following procedures must be followed.

Accidental Release:

Evacuate: Evacuate personnel from the immediate area.
Ventilate: Ensure adequate ventilation.

Containment: Absorb the spill with an inert material such as vermiculite, sand, or earth[1]. Do
not use combustible materials.

Collection: Sweep or shovel the absorbed material into a suitable, closed container for
disposal[2].

Decontamination: Clean the spill area thoroughly.
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o PPE: Wear full protective equipment, including respiratory protection, during the cleanup
process[2][3].

Disposal:

Dispose of waste in accordance with all applicable federal, state, and local regulations[1].
e Surplus and non-recyclable solutions should be handled by a licensed disposal company|[2].

e The chemical may be burned in a chemical incinerator equipped with an afterburner and
scrubber[2].

Contaminated packaging should be treated as unused product and disposed of
accordingly[2].

Chemical and Physical Properties

Property Value

Appearance Colorless to pale yellow liquid[1][3]
Molecular Formula C10H6F60I2]

Molecular Weight 256.15 g/mol [2]

Boiling Point 95-98 °C (at 15 mmHg)[3]

Density 1.422 g/cm3 at 25 °CJ[3]

Flash Point 82 °C (179.6 °F) - closed cup[3]

Experimental Workflow and Safety Integration

The following diagram illustrates a typical experimental workflow for using 3',5'-
Bis(trifluoromethyl)acetophenone, integrating the necessary safety precautions at each step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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